Cas no 844496-26-0 (2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO-)

2-Thiophenecarboximidamide, 5-bromo-, is a brominated thiophene derivative with a carboximidamide functional group, offering versatile reactivity in organic synthesis. Its structure combines the electron-rich thiophene ring with the electrophilic potential of the bromo substituent, making it a valuable intermediate for heterocyclic and pharmaceutical applications. The carboximidamide group enhances its utility as a precursor for constructing amidines, guanidines, and other nitrogen-containing heterocycles. The bromine atom facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability under standard synthetic conditions.
2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- structure
844496-26-0 structure
Product Name:2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO-
CAS No:844496-26-0
MF:C5H5BrN2S
MW:205.075598478317
CID:3278918
PubChem ID:39834960
Update Time:2025-11-01

2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- Chemical and Physical Properties

Names and Identifiers

    • 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO-
    • 5-bromothiophene-2-carboximidamide
    • 5-BROMOTHIOPHENE-2-CARBOXAMIDINE
    • SCHEMBL5957241
    • 844496-26-0
    • AKOS005142984
    • STL214278
    • MDL: MFCD10566179
    • Inchi: 1S/C5H5BrN2S/c6-4-2-1-3(9-4)5(7)8/h1-2H,(H3,7,8)
    • InChI Key: LQDLNXIMMFLGSH-UHFFFAOYSA-N
    • SMILES: C1(C(N)=N)SC(Br)=CC=1

Computed Properties

  • Exact Mass: 203.93568Da
  • Monoisotopic Mass: 203.93568Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.1Ų

2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644934-5g
5-Bromothiophene-2-carboximidamide
844496-26-0 98%
5g
¥23294.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1644934-10g
5-Bromothiophene-2-carboximidamide
844496-26-0 98%
10g
¥28442.00 2024-07-28

2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- Related Literature

Additional information on 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO-

Recent Advances in the Study of 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- (CAS: 844496-26-0)

The compound 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- (CAS: 844496-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its thiophene carboximidamide core and a bromo substituent at the 5-position, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving bromination of the thiophene ring followed by carboximidamide formation, achieving a final purity of over 98%. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

In terms of biological activity, recent in vitro studies have demonstrated that 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown high affinity for cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents. Additionally, preliminary data from cell-based assays indicate that the compound may also modulate immune responses, opening avenues for research in autoimmune diseases.

Further exploration into the mechanistic aspects of 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- has revealed its interaction with specific protein targets. Molecular docking studies and X-ray crystallography have provided structural insights into its binding mode, highlighting key interactions with active site residues. These findings are instrumental in guiding structure-activity relationship (SAR) studies to optimize the compound's efficacy and selectivity. Researchers are now focusing on derivatization strategies to enhance its pharmacokinetic properties while maintaining its biological activity.

The potential therapeutic applications of 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- extend beyond inflammation. Recent preclinical studies have explored its efficacy in oncology, where it has shown promising results in inhibiting tumor growth in murine models. The compound's ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a targeted therapy. However, further studies are needed to elucidate its exact mechanism of action and to assess its safety profile in vivo.

In conclusion, the latest research on 2-THIOPHENECARBOXIMIDAMIDE, 5-BROMO- (CAS: 844496-26-0) highlights its multifaceted potential in drug discovery. Advances in synthesis, coupled with a deeper understanding of its biological activity and mechanisms, position this compound as a valuable tool for developing new therapeutics. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, paving the way for its potential use in treating various diseases.

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